Cas no 896678-68-5 (2-(4-fluorophenyl)-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)acetamide)

• Product Name: 2-(4-fluorophenyl)-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)acetamide
• CAS No: 896678-68-5
• MF: C₂₁H₁₆FN₃OS
• MW: 377.434646606445
• CID: 6537150
• Update Time: 2025-07-20

2-(4-fluorophenyl)-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)acetamide
• 2-(4-fluorophenyl)-N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)acetamide
• Benzeneacetamide, 4-fluoro-N-(2-methyl-5-thiazolo[5,4-b]pyridin-2-ylphenyl)-

• Inchi： 1S/C21H16FN3OS/c1-13-4-7-15(20-25-17-3-2-10-23-21(17)27-20)12-18(13)24-19(26)11-14-5-8-16(22)9-6-14/h2-10,12H,11H2,1H3,(H,24,26)
• InChI Key： RBEACWWFUJPMDQ-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=CC(C3=NC4=CC=CN=C4S3)=CC=C2C)=O)=CC=C(F)C=C1

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• pka: 13.92±0.70(Predicted)

Additional information on 2-(4-fluorophenyl)-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)acetamide

Professional Introduction to Compound with CAS No. 896678-68-5 and Product Name: 2-(4-fluorophenyl)-N-(2-methyl-5-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)acetamide

Compound with the CAS number 896678-68-5 and the product name 2-(4-fluorophenyl)-N-(2-methyl-5-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework of this compound integrates several key pharmacophoric elements that contribute to its potential therapeutic applications.

The core structure of 2-(4-fluorophenyl)-N-(2-methyl-5-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)acetamide consists of a central acetamide moiety linked to a biphenyl ring system. The presence of a 4-fluorophenyl group at the first position and a 2-methyl-5-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl group at the second position introduces specific electronic and steric properties that are critical for its biological interactions. The thiazolo[5,4-b]pyridine scaffold is particularly noteworthy, as it has been extensively studied for its role in modulating various biological pathways.

Recent research has highlighted the importance of thiazolo[5,4-b]pyridine derivatives in the development of novel therapeutic agents. These heterocyclic compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of the thiazolo[5,4-b]pyridine moiety into the structure of 2-(4-fluorophenyl)-N-(2-methyl-5-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)acetamide enhances its potential as a lead compound for drug discovery.

The fluorine atom in the 4-fluorophenyl group plays a crucial role in modulating the pharmacokinetic properties of the compound. Fluorinated aromatic rings are well-known for their ability to improve metabolic stability and binding affinity to biological targets. This feature makes 2-(4-fluorophenyl)-N-(2-methyl-5-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)acetamide an attractive candidate for further development.

In addition to its structural features, the compound's biological activity has been extensively evaluated in various in vitro and in vivo models. Preliminary studies have demonstrated that this compound exhibits significant inhibitory effects on certain enzymes and receptors relevant to human diseases. For instance, it has shown potential as an inhibitor of kinases and other enzymes involved in cancer progression. These findings align with recent advancements in targeted therapy, where specific molecular interactions are leveraged to achieve therapeutic efficacy.

The synthesis of 2-(4-fluorophenyl)-N-(2-methyl-5-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)acetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the thiazolo[5,4-b]pyridine scaffold necessitates specialized synthetic methodologies to ensure high yield and purity. Advances in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like this one, facilitating their exploration in drug discovery programs.

One of the most compelling aspects of this compound is its potential for further derivatization. By modifying various functional groups within its structure, researchers can fine-tune its biological activity and pharmacokinetic properties. This flexibility makes it an ideal candidate for structure-based drug design approaches. Computational modeling techniques have been increasingly employed to predict how structural modifications will impact biological activity, allowing for rapid optimization cycles.

The integration of modern analytical techniques has also enhanced our understanding of how 2-(4-fluorophenyl)-N-(2-methyl-5-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)acetamide interacts with biological targets. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have provided valuable insights into its molecular structure and dynamics. These data are crucial for elucidating mechanisms of action and guiding further development efforts.

As research continues to evolve, the application of machine learning and artificial intelligence in drug discovery is becoming increasingly prominent. These technologies enable the rapid screening of vast chemical libraries and the identification of novel lead compounds like 896678-68-5. By leveraging these advanced computational tools, researchers can accelerate the development process and bring new therapeutic agents to market more efficiently.

The future prospects for 896678-68-5 are promising, with ongoing studies exploring its potential in treating various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications. As our understanding of disease mechanisms continues to grow, compounds like this one will play a critical role in developing next-generation treatments.

In conclusion,896678-68-5, with its unique structural features and promising biological activities, represents a significant advancement in pharmaceutical chemistry。 Its potential as a lead compound for drug discovery underscores the importance of innovative approaches in developing new therapeutic agents. With continued research and development, 896678-68 - 65 will undoubtedly contribute to advancements in medicine, improving patient outcomes across various diseases.